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Introduction

(E)-2-methylpentadec-2-enoyl-CoA is a long-chain, branched-chain acyl-coenzyme A
thioester. While specific research on this exact molecule is limited, its structure suggests a role
as an intermediate in the metabolism of branched-chain fatty acids (BCFAs) and the catabolism
of branched-chain amino acids (BCAAS), particularly isoleucine. Understanding the metabolic
fate and cellular effects of this molecule is crucial for research into metabolic disorders,
including insulin resistance, obesity, and certain inborn errors of metabolism. These application
notes provide a comprehensive overview of experimental models and detailed protocols for the
investigation of (E)-2-methylpentadec-2-enoyl-CoA.

Biological Context and Signaling Pathways

(E)-2-methylpentadec-2-enoyl-CoA is likely a substrate for or product of enzymes involved in
fatty acid and amino acid metabolism. The key enzyme implicated in the metabolism of similar
molecules is 2-methyl-branched-chain-enoyl-CoA reductase. This enzyme participates in the
degradation pathway of isoleucine and is also involved in the synthesis of BCFAs in some
organisms.
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The broader metabolic pathways and signaling networks potentially influenced by (E)-2-
methylpentadec-2-enoyl-CoA include:

e Branched-Chain Amino Acid (BCAA) Catabolism: The degradation of isoleucine generates
intermediates that are structurally similar to the target molecule. Dysregulation of BCAA
metabolism is linked to insulin resistance and other metabolic diseases.

o Fatty Acid Synthesis and Elongation: As a long-chain acyl-CoA, it may influence the activity
of enzymes and signaling pathways involved in lipid synthesis, such as fatty acid synthase
(FASN) and sterol regulatory element-binding protein 1 (SREBP1).

o Mitochondrial B-oxidation: Branched-chain acyl-CoAs are substrates for mitochondrial
dehydrogenases. The accumulation or depletion of these intermediates can impact
mitochondrial function and energy homeostasis.

Below is a diagram illustrating the potential metabolic context of (E)-2-methylpentadec-2-
enoyl-CoA within the broader scope of BCAA catabolism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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